Cas no 2229624-49-9 (tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2229624-49-9
• MF: C₁₅H₁₉F₂N₃O₄
• MW: 343.325870752335
• CID: 6111324
• PubChem ID: 165675064
• Update Time: 2025-05-19

tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate
• EN300-1887395
• 2229624-49-9

• Inchi： 1S/C15H19F2N3O4/c1-15(2,3)24-14(21)19-7-6-18-10(8-19)12-9(16)4-5-11(13(12)17)20(22)23/h4-5,10,18H,6-8H2,1-3H3
• InChI Key： CLIKQDNEONSJEN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1CN(C(=O)OC(C)(C)C)CCN1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.13436242g/mol
• Monoisotopic Mass: 343.13436242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229624-49-9)

The compound tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229624-49-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a piperazine core and difluoro-nitrophenyl substituents, this molecule serves as a critical intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety data, reflecting its growing relevance in modern chemistry.

One of the most compelling aspects of tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate is its role in drug discovery. The piperazine moiety is a common pharmacophore found in numerous FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders. The incorporation of difluoro and nitro groups enhances the molecule's ability to interact with biological targets, making it a valuable scaffold for designing novel therapeutics. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such intermediates, as they enable rapid optimization of lead compounds.

From a synthetic chemistry perspective, the tert-butyl carbamate protecting group in this compound offers exceptional stability under various reaction conditions, facilitating multi-step transformations. This attribute is particularly valuable in parallel synthesis and combinatorial chemistry, where efficiency and yield are paramount. Additionally, the 2,6-difluoro-3-nitrophenyl segment introduces electron-withdrawing effects, which can be leveraged to fine-tune reactivity in cross-coupling reactions—a hot topic in green chemistry and catalysis research.

The physicochemical profile of CAS No. 2229624-49-9 is another area of interest. Its molecular weight, logP, and hydrogen bonding capacity align with Lipinski's Rule of Five, suggesting favorable drug-likeness. These properties are frequently queried in QSAR studies and ADMET prediction tools, underscoring the compound's utility in preclinical development. Moreover, its crystalline form and solubility characteristics are critical for formulation scientists working on controlled-release systems—a trending focus in personalized medicine.

In agrochemical applications, tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate has shown promise as a precursor for crop protection agents. The nitrophenyl group's redox activity can be harnessed to develop herbicides or fungicides with novel modes of action, addressing rising concerns about pesticide resistance. This aligns with global searches for sustainable agriculture solutions and eco-friendly chemicals, making the compound a subject of cross-disciplinary research.

Safety and handling of CAS No. 2229624-49-9 are also frequently discussed. While not classified as hazardous under standard regulations, proper laboratory practices—such as using PPE and fume hoods—are recommended due to its nitroaromatic nature. Such precautions resonate with the broader emphasis on lab safety protocols and risk assessment tools, which dominate occupational health forums.

In summary, tert-butyl 3-(2,6-difluoro-3-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229624-49-9) exemplifies the convergence of medicinal chemistry, materials science, and process optimization. Its versatility and relevance to cutting-edge fields like AI-aided molecular design and green synthesis ensure its continued prominence in scientific literature and industrial applications.